Cas no 832151-05-0 (Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-)
![Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)- structure](https://www.kuujia.com/scimg/cas/832151-05-0x500.png)
832151-05-0 structure
Product name:Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-
Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)-
- 2-(2-bromophenyl)-6-(4-nitrophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazole
- 832151-05-0
- 2-(2-Bromophenyl)-6-(4-nitrophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazole
- DTXSID60835370
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- Inchi: InChI=1S/C16H9BrN4O2S/c17-13-4-2-1-3-12(13)15-18-16-20(19-15)14(9-24-16)10-5-7-11(8-6-10)21(22)23/h1-9H
- InChI Key: JRTFREIFIXRBGY-UHFFFAOYSA-N
- SMILES: C1=CC=C(C(=C1)C2=NN3C(=CSC3=N2)C4=CC=C(C=C4)[N+](=O)[O-])Br
Computed Properties
- Exact Mass: 399.96296g/mol
- Monoisotopic Mass: 399.96296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 104Ų
Thiazolo[3,2-b][1,2,4]triazole, 2-(2-bromophenyl)-6-(4-nitrophenyl)- Related Literature
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1. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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